Cas no 2862-16-0 (4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI))
2862-16-0 structure
Product Name:4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI)
CAS No:2862-16-0
MF:C11H13N3O5
MW:267.238022565842
CID:262478
PubChem ID:135407853
Update Time:2025-04-19
4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI)
- 7-DEAZAINOSINE
- Antibiotic XK-101-2
- XK 1012
- Antibiotic B-15645
- 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
- AKOS040749996
- UNII-8IDC4784LN
- 7H-Pyrrolo[2,3-d]pyrimidin-4-one,7-.beta.-D-ribofuranosyl-
- CB92500000
- NSC-99439
- (2R,3R,4S,5R)-2-(4-Hydroxy-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- 8IDC4784LN
- CHEMBL1688967
- NSC 99439
- B-15645
- Q27270585
- 7H-Pyrrolo(2,3-d)pyrimidin-4-ol, 7-beta-D-ribofuranosyl-
- NIOSH/CB9250000
- 7-(.BETA.-D-RIBOFURANOSYL)PYRROLO(2,3-D)PYRIMIDIN-4-ONE
- 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 1,7-dihydro-7-.beta.-D-ribofuranosyl-
- 7-[(2R, 3R, 4S, 5R)-3, 4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2, 3-d]pyrimidin-4-one
- 7H-Pyrrolo(2,3-d)pyrimidin-4-ol, 7beta-D-ribofuranosyl-
- 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrrolo[2,3-d]pyrimidin-4-one
- 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 1,7-dihydro-7-beta-D-ribofuranosyl-
- 7-Deazainosine (VAN)
- 4H-PYRROLO(2,3-D)PYRIMIDIN-4-ONE, 1,7-DIHYDRO-7-.BETA.-D-RIBOFURANOSYL-
- NSC99439
- 2862-16-0
- 4H-PYRROLO(2,3-D)PYRIMIDIN-4-ONE, 3,7-DIHYDRO-7-.BETA.-D-RIBOFURANOSYL-
- 7-.BETA.-D-RIBOFURANOSYL-7H-PYRROLO(2,3-D)PYRIMIDIN-4-OL
- BRN 0623709
- 7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
- 7-desazainosin
- Deaminohydroxytubercindin
- Immunicillin H
- ANTIBIOTIC XK 101-2
- 7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
-
- Inchi: 1S/C11H13N3O5/c15-3-6-7(16)8(17)11(19-6)14-2-1-5-9(14)12-4-13-10(5)18/h1-2,4,6-8,11,15-17H,3H2,(H,12,13,18)/t6-,7-,8-,11-/m1/s1
- InChI Key: DPRSKJHWKNHBOW-KCGFPETGSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC2C(NC=NC1=2)=O)O)O
Computed Properties
- Exact Mass: 267.08600
- Monoisotopic Mass: 267.08552052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Color/Form: Solid powder
- Density: 1.3329 (rough estimate)
- Melting Point: 242.5°C
- Boiling Point: 410.42°C (rough estimate)
- Refractive Index: 1.4930 (estimate)
- PSA: 120.60000
- LogP: -1.66390
4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI) Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
4H-Pyrrolo[2,3-d]pyrimidin-4-one,1,7-dihydro-7-b-D-ribofuranosyl-(8CI,9CI) Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides
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